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Compound Focus: Etoperidone

CAS No.: 52942-31-1

Cat. No.: S576415

Drug Name Primary Mechanism (SARI) Key Receptor Affinities (Ki in nM) Status

| Etoperidone | SERT Inhibition (890 nM), 5-HT2A Antagonist (36 nM) [1] [2] | 5-HT2A: 36 [1] al-
adrenergic: 38 [1] 5-HT1A: 85 (Partial Agonist) [1] | Developed in 1970s; never widely marketed or
currently withdrawn [1] [2]. | | Trazodone | SERT Inhibition, 5-HT2A Antagonist [1] | 5-HT2A: High
affinity al-adrenergic: High affinity H1-histamine: Significant affinity | Approved and widely used,
primarily for insomnia at low doses. | | Nefazodone | SERT Inhibition, 5-HT2A Antagonist [1] [2] | 5-HT2A:
High affinity al-adrenergic: Moderate affinity | Approved for major depression; associated with black box

warning for liver failure. |

A central feature of etoperidone's pharmacology is its extensive metabolism into meta-
Chlorophenylpiperazine (mCPP) [1] [2] [3]. This active metabolite is shared with other SARIs and is
responsible for a significant portion of etoperidone's serotonergic effects [2] [3]. The following diagram

illustrates the shared metabolic pathway.
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Experimental Insights and Clinical Context

e Biphasic Serotonergic Action: Early animal studies indicated etoperidone has a complex, biphasic
effect on the central serotonin system, exhibiting characteristics of both a 5-HT antagonist and
agonist, with the agonistic action likely due to the formation of mCPP [4].

¢ Antiplatelet Effects: A 2022 large-scale study confirmed that serotonin-affecting antidepressants,
including SARIs, have a clear inhibitory effect on platelet function [5]. This antiplatelet effect is
consistent with platelet serotonin depletion and may explain the increased risk of bleeding associated
with these drugs [5].

Key Takeaways for Drug Development

e The mCPP Consideration: The shared metabolic pathway to mCPP across multiple SARIs is a
critical factor [3]. As a metabolite with a distinct and complex pharmacological profile, including
interaction with multiple serotonin receptors, mCPP contributes to both therapeutic and adverse
effects, a key consideration for designing new molecules [2] [3].
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¢ Receptor Affinity Balance: Etoperidone's strong al-adrenergic receptor antagonism, while
potentially contributing to sedative effects, is also a known source of side effects like orthostatic
hypotension [1] [2]. Next-generation compounds sought to better separate serotonergic activity from
strong adrenergic blockade [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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